Cas no 138261-29-7 (1-chlorobut-3-yn-2-one)

1-Chlorobut-3-yn-2-one is a versatile intermediate in organic synthesis, featuring a unique structure with a chlorinated triple bond and a ketone group. This compound offers enhanced reactivity, facilitating a variety of transformations, and is well-suited for the synthesis of complex organic molecules. Its availability in high purity and ease of handling make it a valuable tool for research and industrial applications.

1-chlorobut-3-yn-2-one structure

Product Name:1-chlorobut-3-yn-2-one

CAS No:138261-29-7

MF:C₄H₃ClO

MW:102.519020318985

MDL:MFCD33508028

CID:3719673

PubChem ID:15727432

Update Time:2025-10-17

1-chlorobut-3-yn-2-one Chemical and Physical Properties

Names and Identifiers

- 3-Butyn-2-one, 1-chloro-
- 1-chlorobut-3-yn-2-one
- 138261-29-7
- SCHEMBL3288481
- EN300-27748234
- MDL： MFCD33508028
- Inchi： 1S/C4H3ClO/c1-2-4(6)3-5/h1H,3H2
- InChI Key： NCEGXMIHDHYTNC-UHFFFAOYSA-N
- SMILES： C(Cl)C(=O)C#C

Computed Properties

Exact Mass: 101.9872424Da
Monoisotopic Mass: 101.9872424Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 6
Rotatable Bond Count: 1
Complexity: 97.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 17.1Å²

1-chlorobut-3-yn-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-27748234-1.0g	1-chlorobut-3-yn-2-one	138261-29-7	1.0g	$0.0	2023-07-07
Enamine	EN300-27748234-0.05g	1-chlorobut-3-yn-2-one	138261-29-7	0.05g	$431.0	2023-09-10
Enamine	EN300-27748234-0.1g	1-chlorobut-3-yn-2-one	138261-29-7	0.1g	$451.0	2023-09-10
Enamine	EN300-27748234-0.25g	1-chlorobut-3-yn-2-one	138261-29-7	0.25g	$472.0	2023-09-10
Enamine	EN300-27748234-0.5g	1-chlorobut-3-yn-2-one	138261-29-7	0.5g	$493.0	2023-09-10
Enamine	EN300-27748234-1g	1-chlorobut-3-yn-2-one	138261-29-7	1g	$513.0	2023-09-10
Enamine	EN300-27748234-2.5g	1-chlorobut-3-yn-2-one	138261-29-7	2.5g	$1008.0	2023-09-10
Enamine	EN300-27748234-5g	1-chlorobut-3-yn-2-one	138261-29-7	5g	$1488.0	2023-09-10
Enamine	EN300-27748234-10g	1-chlorobut-3-yn-2-one	138261-29-7	10g	$2209.0	2023-09-10